Cas no 58840-93-0 (Carbamic acid, [5-(3-butenylthio)-1H-benzimidazol-2-yl]-, methyl ester)

• Product Name: Carbamic acid, [5-(3-butenylthio)-1H-benzimidazol-2-yl]-, methyl ester
• CAS No: 58840-93-0
• MF: C₁₃H₁₅N₃O₂S
• MW: 277.342101335526
• CID: 340699
• PubChem ID: 71443333
• Update Time: 2025-04-19

Carbamic acid, [5-(3-butenylthio)-1H-benzimidazol-2-yl]-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, [5-(3-butenylthio)-1H-benzimidazol-2-yl]-, methyl ester
• methyl N-(6-but-3-enylsulfanyl-1H-benzimidazol-2-yl)carbamate
• Methyl (5-(but-3-en-1-ylthio)-1H-benzo[d]imidazol-2-yl)carbamate
• DTXSID80852160
• Methyl {6-[(but-3-en-1-yl)sulfanyl]-1H-benzimidazol-2-yl}carbamate
• 58840-93-0

• Inchi： 1S/C13H15N3O2S/c1-3-4-7-19-9-5-6-10-11(8-9)15-12(14-10)16-13(17)18-2/h3,5-6,8H,1,4,7H2,2H3,(H2,14,15,16,17)
• InChI Key： OTZRBWDHCYBDHC-UHFFFAOYSA-N
• SMILES： S(CCC=C)C1C=CC2=C(C=1)NC(NC(=O)OC)=N2

Computed Properties

• Exact Mass: 277.08865
• Monoisotopic Mass: 277.08849790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 92.3Ų

Experimental Properties

• PSA: 67.01